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Technical Support Center: MCC-134 Thermal
Stability
This guide provides troubleshooting steps and frequently asked questions to help researchers,

scientists, and drug development professionals optimize the thermal stability of the MCC-134
Thermocouple Measurement HAT, particularly in a multi-HAT stack on a Raspberry Pi. Accurate

thermocouple measurements require a thermally stable environment, and the heat generated

by the Raspberry Pi and other HATs can impact the precision of your data.

Frequently Asked Questions (FAQs)
Q1: What is the MCC-134 and why is thermal stability important for it?

The MCC-134 is a 4-channel, 24-bit thermocouple measurement HAT (Hardware Attached on

Top) for the Raspberry Pi.[1][2][3][4][5][6] It is designed for high-accuracy temperature

readings.[3][4][5] Thermal stability is crucial because thermocouples work by measuring the

temperature difference between a "hot" junction (at the point of measurement) and a "cold"

junction (at the device's connection terminals).[7][8] The MCC-134 has on-board sensors to

measure the cold junction temperature.[1][7][8][9][10] If the temperature around the MCC-134
fluctuates due to heat from the Raspberry Pi or other stacked HATs, it can introduce errors in

the cold junction compensation and, consequently, in the final temperature reading.[2][7][8]
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Q2: I'm seeing drift or unexpected fluctuations in my temperature readings. Could this be a

thermal issue?

Yes, thermal instability is a likely cause. The Raspberry Pi's processor can generate significant

heat, especially under heavy load, which can warm the air around the HAT stack.[2][7][8] This

trapped heat can cause the temperature of the MCC-134's cold junction compensation sensors

to change, leading to measurement errors.[7] Sudden changes in ambient temperature can

also contribute to these errors.[2]

Q3: What is the ideal placement for the MCC-134 in a multi-HAT stack?

For optimal accuracy, the MCC-134 should be placed as far away from the Raspberry Pi as

possible within the stack.[2] Since the Raspberry Pi is the primary source of heat, this

positioning helps to insulate the MCC-134 from its thermal influence.[2]

Q4: Can I stack multiple MCC-134 HATs? How does that affect thermal management?

Yes, you can stack up to eight MCC DAQ HATs, including multiple MCC-134s, on a single

Raspberry Pi.[1][3][4][5][6][9][11] When stacking multiple HATs, the thermal challenges can be

amplified due to reduced airflow and increased heat trapping between the boards.[12] It is even

more critical in this configuration to ensure adequate cooling and to place the most sensitive

HATs (like the MCC-134) furthest from the heat source.

Troubleshooting Guide
If you suspect thermal instability is affecting your MCC-134's performance, follow these steps:

Assess the Physical Setup:

Placement in Stack: Verify that the MCC-134 is the furthest HAT from the Raspberry Pi.

Airflow: Ensure there is unrestricted airflow around your Raspberry Pi stack. Avoid

enclosed spaces that can trap heat.

Spacing: If possible, use extended headers to increase the vertical space between HATs,

which can improve natural convection.

Monitor and Reduce Processor Load:
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The Raspberry Pi's CPU temperature can exceed 70°C when all four cores are under full

load.[2][8]

Running a program that only loads a single core can result in a processor temperature that

is approximately 20°C cooler.[2][8]

Use the command vcgencmd measure_temp in the Raspberry Pi terminal to monitor the

CPU temperature.

Implement Active Cooling:

A small fan providing steady airflow across the Raspberry Pi and the HAT stack is a highly

effective way to dissipate heat and reduce measurement errors.[2][7][8]

Various cooling solutions are available for the Raspberry Pi, from simple fans to more

advanced heat sink and fan combinations.

Stabilize the Ambient Environment:

Position your experimental setup away from sources of fluctuating temperatures, such as

heating or cooling vents.[2][7][8]

Sudden drafts or changes in room temperature can introduce errors.[2][8]

Quantitative Data Summary
The following table summarizes key thermal performance indicators for a Raspberry Pi 4, which

can help in understanding the potential heat sources affecting your MCC-134.
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Parameter Value Notes

Raspberry Pi 4 CPU

Temperature (Idle)
~47-50°C

Temperature without any

significant processing load.

Raspberry Pi 4 CPU

Temperature (Under Load)
Can exceed 80°C

This is the throttling threshold

for the CPU.[12]

Raspberry Pi 4 CPU

Temperature (Loaded, with

Heatsink)

~73°C
A simple heatsink can prevent

CPU throttling under load.

Raspberry Pi 4 CPU

Temperature (Loaded, with

Fan)

~49-57°C

Active cooling provides a

significant reduction in

processor temperature.

Impact of Processor Load

Reduction
~20°C cooler

Running a single-core load

versus a four-core load.[2][8]

Experimental Protocols
Protocol 1: Establishing a Thermal Baseline

Objective: To determine the baseline thermal performance of your Raspberry Pi and MCC-134
setup.

Methodology:

Assemble your Raspberry Pi with the MCC-134 in its intended multi-HAT stack configuration.

Place the setup in a location with a stable ambient temperature.

Power on the Raspberry Pi and let it idle for 30 minutes with no programs running.

Record the Raspberry Pi's CPU temperature using vcgencmd measure_temp.

Using the MCC-134, take a series of temperature readings from a known, stable temperature

source (e.g., a well-insulated container of water at room temperature) over a 10-minute

period.
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Now, run a CPU-intensive script on the Raspberry Pi for 30 minutes to bring it to a high

operating temperature.

Repeat steps 4 and 5.

Analyze the data to see if there is a correlation between the Raspberry Pi's CPU temperature

and the stability of the MCC-134's readings.

Protocol 2: Evaluating Cooling Solutions

Objective: To quantify the effectiveness of different cooling solutions on the thermal stability of

the MCC-134.

Methodology:

Using the same setup as in Protocol 1, install a cooling solution (e.g., a fan or heatsink).

Repeat the entire procedure from Protocol 1 (steps 3-8).

Compare the data with and without the cooling solution. Look for a reduction in the

Raspberry Pi's CPU temperature and an improvement in the stability of the MCC-134's

readings, especially when the CPU is under load.

Visualizations
Below are diagrams to help visualize key concepts for optimizing your MCC-134 setup.
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Recommended Stacking Order

MCC-134

Other HAT 2

 Increasing Heat ->

Other HAT 1

 Increasing Heat ->

Raspberry Pi

 Increasing Heat ->
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Troubleshooting Workflow

Inaccurate Readings

Is MCC-134 furthest
from Pi?

Reorder Stack

No

Is there adequate
airflow?

Yes

Improve Airflow/
Add Spacers

No

Is CPU load high?

Yes

Optimize Code/
Reduce Load

Yes

Add Fan or Heatsink

No

Readings Stable
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Cause and Effect of Thermal Instability

High CPU Load &
Poor Airflow

Increased Raspberry
Pi Temperature

Heat Trapped in
HAT Stack

Cold Junction
Temperature Fluctuation

Inaccurate Thermocouple
Readings

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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